Cas no 98092-36-5 (L-Alanine, 2-aminoethylester)

• Product Name: L-Alanine, 2-aminoethylester
• CAS No: 98092-36-5
• MF: C₅H₁₂N₂O₂
• MW: 132.160981178284
• CID: 801581
• Update Time: 2024-02-01

L-Alanine, 2-aminoethylester Chemical and Physical Properties

Names and Identifiers

• L-Alanine, 2-aminoethylester
• L-Alanine, 2-aminoethyl ester (9CI)
• 2-aminoethyl (2S)-2-aminopropanoate

• Inchi： 1S/C5H12N2O2/c1-4(7)5(8)9-3-2-6/h4H,2-3,6-7H2,1H3/t4-/m0/s1
• InChI Key： GAMBWEWJQKVRRU-BYPYZUCNSA-N
• SMILES： C(OCCN)(=O)[C@H](C)N

Computed Properties

• Exact Mass: 132.09
• Monoisotopic Mass: 132.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3A^2